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Cat. No.: B15484449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of cerium-indium

compounds in catalysis, with a focus on environmental applications. The information is

compiled for researchers, scientists, and professionals in drug development who may utilize

catalytic processes in their work.

Overview of Applications
Cerium-indium compounds have emerged as promising materials in heterogeneous catalysis.

Their unique electronic and structural properties, arising from the synergistic interaction

between cerium and indium oxides, lead to enhanced catalytic activity and selectivity in several

important reactions. Key application areas include:

Environmental Catalysis:

Selective Catalytic Reduction (SCR) of Nitrogen Oxides (NOx): Cerium-indium based

catalysts are highly effective in converting harmful NOx gases from sources like lean-burn

natural gas engines into harmless nitrogen gas (N₂).

Oxidative Dehydrogenation (ODH) of Light Alkanes: These catalysts can be used to

convert light alkanes, such as ethane, into more valuable alkenes, like ethylene, which is a
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crucial building block in the chemical industry. This process offers an alternative to

traditional steam cracking, which is highly energy-intensive.

Experimental Protocols
This section provides detailed protocols for the synthesis of various cerium-indium-based

catalysts.

Synthesis of Cerium-Indium Bimetallic Oxide Aerogels
via Epoxide Addition
This method yields high-surface-area, porous aerogel materials.

Materials:

Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

Indium(III) nitrate hydrate (In(NO₃)₃·xH₂O)

Ethanol (absolute)

Propylene oxide (epoxide)

Acetonitrile

Procedure:

Dissolve appropriate amounts of cerium and indium nitrate precursors in absolute ethanol

with vigorous stirring to achieve the desired In/Ce atomic ratio.

Once the precursors are fully dissolved, add propylene oxide as a gelation agent. The

amount of epoxide should be optimized for gel formation.

Seal the resulting gel in the preparation vessel and age it in absolute ethanol for 48 hours at

50°C.

Dry the aged gel using an organic solvent sublimation drying method. This involves

successive solvent exchanges with 50%, 80%, and 100% (v/v) acetonitrile/ethanol solutions,
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each for 24 hours at 50°C.

Calcine the dried aerogel at 500°C in air for 2 hours with a heating rate of 1°C/min.

Grind the resulting product to obtain the final catalyst powder.

Synthesis of Nickel Supported on Cerium-Indium Oxides
via Incipient Wetness Impregnation
This protocol describes the loading of an active metal (nickel) onto a pre-synthesized cerium-

indium oxide support.

Materials:

Cerium-indium oxide support (prepared as in Protocol 2.1 or 2.3)

Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

Deionized water

Procedure:

Determine the pore volume of the cerium-indium oxide support using techniques such as

nitrogen physisorption.

Prepare an aqueous solution of nickel(II) nitrate hexahydrate. The concentration should be

calculated to achieve the desired nickel loading (e.g., 25 wt%) based on the pore volume of

the support. The volume of the solution should be equal to the total pore volume of the

support material to be impregnated.

Add the nickel nitrate solution dropwise to the cerium-indium oxide support while

continuously mixing to ensure even distribution.

Dry the impregnated material in an oven at a temperature of 110-120°C overnight to remove

the water.

Calcine the dried powder in air at a specified temperature (e.g., 500°C) for a designated

period (e.g., 2-4 hours) to decompose the nitrate precursor and form nickel oxide
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nanoparticles on the support.

Synthesis of Cerium-Indium Oxide Nanofibers via
Electrospinning
This method produces catalysts in the form of nanofibers, which can offer advantages in terms

of surface area and accessibility of active sites.

Materials:

Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

Indium(III) nitrate hydrate (In(NO₃)₃·xH₂O)

Polyvinylpyrrolidone (PVP, MW ~1,300,000)

Absolute ethanol

Procedure:

Dissolve a specific amount of PVP in absolute ethanol. For example, 13.2552 g of PVP in 40

mL of ethanol.

Separately, dissolve the cerium and indium nitrate precursors in absolute ethanol to achieve

the desired In/Ce atomic ratio.

Add the metal precursor solution to the PVP solution and stir until a homogeneous and

viscous solution is obtained.

Load the resulting solution into a syringe equipped with a metallic needle.

Set up the electrospinning apparatus with a collector (e.g., aluminum foil).

Apply a high voltage (e.g., in the range of 15-25 kV) between the needle tip and the collector.

Pump the solution through the needle at a constant flow rate (e.g., 0.5-1.5 mL/h).

Collect the resulting nanofibers on the collector.
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Dry the nanofiber mat and then calcine it in air at a high temperature (e.g., 600-800°C) for

several hours to remove the polymer and form the crystalline cerium-indium oxide

nanofibers.

Data Presentation
Selective Catalytic Reduction of NOx with NH₃ and CH₄
Catalyst: In₈CeOₓ/HBEA Reaction: NOx + NH₃ + CH₄ → N₂ + H₂O + CO₂

Temperature (°C)
NOx Conversion
(%)

N₂ Selectivity (%)
NH₃ Consumption
(%)

250 - 600 ~100 ~100 ~100

Table 1: Catalytic

performance of

In₈CeOₓ/HBEA in the

SCR of NOx with NH₃

and CH₄.[1]

Oxidative Dehydrogenation of Ethane
Catalyst: 25% Ni/InCe(1:1) Reaction: C₂H₆ + ½ O₂ → C₂H₄ + H₂O

Temperature (°C)
C₂H₆ Conversion
(%)

C₂H₄ Selectivity (%) C₂H₄ Yield (%)

550 31 42 13

Table 2: Catalytic

performance of 25%

Ni/InCe(1:1) in the

oxidative

dehydrogenation of

ethane.
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Experimental Workflow for Catalyst Synthesis and
Testing
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Click to download full resolution via product page

Caption: General workflow for synthesis, characterization, and testing of Ce-In catalysts.
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Caption: Dual-pathway mechanism for NOx reduction over In-Ce-zeolite catalysts.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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